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Cat. No.: B056277

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glyceryl tridocosahexaenoate, a triglyceride composed of a glycerol backbone esterified with
three molecules of docosahexaenoic acid (DHA), is a molecule of significant interest in various
scientific fields, particularly in nutrition and pharmacology. DHA is an essential omega-3 fatty
acid crucial for brain development and function, and its triglyceride form is a primary dietary
source. Understanding the physical properties of Glyceryl tridocosahexaenoate is
fundamental for its extraction, purification, formulation, and for elucidating its physiological
behavior. This technical guide provides a comprehensive overview of the known physical
characteristics of Glyceryl tridocosahexaenoate, details general experimental protocols for
their determination, and presents logical workflows for its synthesis and characterization.

Core Physical and Chemical Properties

While extensive experimental data for Glyceryl tridocosahexaenoate is not readily available
in the literature, a combination of computed data and information from chemical suppliers
provides a solid foundation for its characterization.[1][2][3][4] The following table summarizes
the key physical and chemical properties of this triglyceride.
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Property

Value

Source

IUPAC Name

2,3-
bis[[(42,72,10Z,13Z,16Z,19Z)-
docosa-4,7,10,13,16,19-
hexaenoyl]oxy]propyl
(42,72,10Z,132,16Z,197)-
docosa-4,7,10,13,16,19-
hexaenoate

PubChem[1]

Synonyms

Tridocosahexaenoin, all-cis-
1,2,3-Docosahexaenoyl

Glycerol

Cayman Chemical[4],
PubChem[1]

CAS Number

124596-98-1, 11094-59-0

PubChem[1], Aquigen Bio

Sciences[5]

PubChem[1], Cayman

Molecular Formula Ce9Hos06 ]
Chemical[4]
] PubChem[1], Cayman
Molecular Weight 1023.5 g/mol )
Chemical[4]
Expected to be a liquid or
o General knowledge of
Appearance semi-solid at room ) )
triglycerides
temperature.
Soluble in DMF (10 mg/ml) and
Ethanol (10 mg/ml). Sparingly
Solubility soluble in a 1:1 solution of Cayman Chemical[4]
Ethanol:PBS (pH 7.2) (0.5
mg/ml).
XLogP3 19.2 (Computed) PubChem|[1]
Hydrogen Bond Donor Count 0 (Computed) PubChem|[2]
Hydrogen Bond Acceptor
6 (Computed) PubChem|[2]
Count
Rotatable Bond Count 50 (Computed) PubChem|[2]
Exact Mass 1022.73634084 (Computed) PubChem|[1]
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Polar Surface Area 78.9 A2 (Computed) PubChem[1]

Experimental Protocols for Physical Property
Determination

Detailed experimental protocols for Glyceryl tridocosahexaenoate are not widely published.
However, standard methodologies for the characterization of triglycerides are well-established
and can be readily applied.

Melting Point Determination (Capillary Method)

The melting point of a triglyceride can be determined using a capillary melting point apparatus.
This is a common and reliable method for determining the melting range of a solid.

o Sample Preparation: A small amount of the solid triglyceride is finely ground and packed into
a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block with a thermometer or a digital temperature sensor.

o Heating and Observation: The sample is heated at a controlled rate. The temperature at
which the first drop of liquid appears is recorded as the beginning of the melting range, and
the temperature at which the entire sample becomes a clear liquid is the end of the range.
For pure crystalline compounds, the melting range is typically sharp (0.5-1.0°C).

Density Determination

The density of liquid triglycerides can be determined using a pycnometer or a digital density
meter.

e Pycnometer Method:
o The empty pycnometer is weighed.

o ltis then filled with the liquid triglyceride, ensuring no air bubbles are present, and
weighed again.
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o The pycnometer is then emptied, cleaned, and filled with a reference liquid of known
density (e.g., water) and weighed.

o The density of the triglyceride is calculated using the weights and the known density of the
reference liquid.

Solubility Determination

The solubility of Glyceryl tridocosahexaenoate in various solvents can be determined by the
following general procedure:

o Sample Preparation: A known amount of the triglyceride is added to a specific volume of the
solvent in a sealed container.

o Equilibration: The mixture is agitated at a constant temperature for a sufficient period to
ensure equilibrium is reached.

e Analysis: The solution is then filtered or centrifuged to remove any undissolved solute. The
concentration of the dissolved triglyceride in the supernatant is determined using an
appropriate analytical technique, such as high-performance liquid chromatography (HPLC)
or gravimetric analysis after solvent evaporation.

Spectroscopic and Chromatographic Characterization

Modern analytical techniques are indispensable for the comprehensive characterization of
triglycerides.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H and 3C NMR are powerful tools
for confirming the structure of Glyceryl tridocosahexaenoate. *H NMR can be used to
identify the protons on the glycerol backbone and the fatty acid chains, while 133C NMR can
provide information on the carbonyl carbons and the different carbon atoms in the
docosahexaenoic acid chains.[6][7][8][9][10][11][12]

e Mass Spectrometry (MS): Techniques such as Liquid Chromatography-Mass Spectrometry
(LC-MS) are crucial for determining the molecular weight and fragmentation patterns of the
triglyceride, further confirming its identity and purity.[13][14][15][16][17]
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Visualizations
Synthesis of Glyceryl tridocosahexaenoate

The following diagram illustrates the esterification reaction for the synthesis of Glyceryl
tridocosahexaenoate from glycerol and three molecules of docosahexaenoic acid.

Caption: Synthesis of Glyceryl tridocosahexaenoate.

General Experimental Workflow for Characterization

This diagram outlines a typical workflow for the physical and chemical characterization of a
triglyceride sample.

Caption: General characterization workflow.

Conclusion

This technical guide provides a foundational understanding of the physical properties of
Glyceryl tridocosahexaenoate. While specific experimental data for some properties remain
to be determined, the compiled information and general methodologies presented herein offer a
robust starting point for researchers, scientists, and drug development professionals. The
continued investigation into the physical and chemical characteristics of this important
triglyceride will undoubtedly contribute to advancements in its application in various scientific
and industrial domains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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